Cas no 1159976-70-1 (3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile)

• Product name: 3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile
• CAS No: 1159976-70-1
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• MDL: MFCD00245007
• CID: 5230821

3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-3-(PHENYLAMINO)-2-(PHENYLSULFONYL)PROP-2-ENENITRILE
• (E)-3-anilino-2-(benzenesulfonyl)-3-hydroxyprop-2-enenitrile
• (2E)-2-(benzenesulfonyl)-3-hydroxy-3-(phenylamino)prop-2-enenitrile
• 3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile

• MDL： MFCD00245007
• Inchi： 1S/C15H12N2O3S/c16-11-14(15(18)17-12-7-3-1-4-8-12)21(19,20)13-9-5-2-6-10-13/h1-10,17-18H/b15-14+
• InChI Key： LDCLCPVUPVQEGM-CCEZHUSRSA-N
• SMILES： S(/C(/C#N)=C(\NC1C=CC=CC=1)/O)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 527
• Topological Polar Surface Area: 98.6
• XLogP3: 3.2

Additional information on 3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile

3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile: A Comprehensive Overview

3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile, identified by the CAS number 1159976-70-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and promising biological activities. The molecule features a hydroxyl group, a phenylamino group, and a phenylsulfonyl group, all of which contribute to its versatile reactivity and functionality.

The synthesis of 3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

The structural complexity of this compound makes it an attractive candidate for drug discovery. Studies have shown that 3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile exhibits potent biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in inflammation pathways, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. Recent research has explored its use as a component in organic light-emitting diodes (OLEDs), where it has demonstrated enhanced efficiency and stability compared to traditional materials.

The environmental impact of CAS 1159976-70-1 is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to ensure that its use aligns with sustainable practices. Preliminary studies suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its environmental footprint.

Looking ahead, the future of 3-Hydroxy-3-(phenylamino)-2-(phenylsulfonyl)prop-2-enenitrile appears bright. Ongoing research is focused on expanding its applications in drug development and materials science while addressing any potential environmental concerns. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both chemical and biomedical fields.